Cas no 2228216-76-8 (5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol)

• Product Name: 5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol
• CAS No: 2228216-76-8
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6167983
• PubChem ID: 165882688
• Update Time: 2025-10-31

5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol
• 2228216-76-8
• EN300-1933645

• Inchi： 1S/C10H14BrNO3/c1-15-10-3-8(11)7(2-9(10)14)6(4-12)5-13/h2-3,6,13-14H,4-5,12H2,1H3
• InChI Key： ZFZLIGDRZLFDJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(CO)CN)O)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol

5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol

5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol is a compound with the CAS number 2228216-76-8, which has garnered significant attention in recent scientific research due to its unique chemical properties and potential applications. This compound is characterized by its complex structure, featuring a phenol ring substituted with a bromine atom at the 4-position, a methoxy group at the 2-position, and a 1-amino-3-hydroxypropan-2-yl group at the 5-position. The presence of these substituents imparts distinctive electronic and steric effects, making this compound a valuable subject for further investigation in various fields.

The synthesis of 5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol involves a multi-step process that typically begins with the bromination of a phenol derivative. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better selectivity in the synthesis of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the efficiency of constructing the phenolic ring with desired substituents. Additionally, the introduction of the 1-amino-3-hydroxypropan-2-yl group has been optimized through enantioselective synthesis techniques, ensuring the formation of a single enantiomer with high purity.

One of the most promising applications of 5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol lies in its potential as a precursor for drug development. The compound's structure resembles certain bioactive molecules, particularly those involved in signaling pathways related to inflammation and neurodegenerative diseases. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary in vitro experiments suggest that this compound may also possess antioxidant properties, making it a candidate for combating oxidative stress-associated disorders.

In addition to its biomedical applications, 5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol has shown potential in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and sensors. Researchers have explored its ability to act as an electron acceptor in organic photovoltaic cells, where it has demonstrated improved charge transport properties compared to traditional materials. These findings underscore its versatility across multiple scientific disciplines.

The environmental impact of 5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol is another area of active research. Studies have investigated its biodegradability under various conditions, with results indicating that it undergoes rapid microbial degradation under aerobic conditions. This suggests that its environmental footprint is relatively low when compared to other synthetic compounds. However, further research is needed to fully understand its long-term ecological effects and potential for accumulation in aquatic systems.

In conclusion, 5-(1-amino-3-hydroxypropan-2-yl)-4-bromo-2-methoxyphenol, with its CAS number 2228216768, represents a versatile and intriguing compound with diverse applications across medicine, materials science, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, while recent advancements in synthesis and characterization techniques have enhanced our understanding of its properties and potential uses. As scientific exploration into this compound progresses, it is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.